5-chloro-4-(2-hydroxyethyl)-2-methoxybenzonitrile
Cat. No. B8503293
M. Wt: 211.64 g/mol
InChI Key: WHLKLPDXSDHGFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673920B2
Procedure details
To a solution of methyl(2-chloro-4-cyano-5-methoxyphenyl)acetate (200 mg, 0.835 mmol) in THF (5 mL) was added 2M lithium borohydride (0.835 mL, 1.67 mmol) and the reaction was stirred at RT for 16 hours. The reaction was diluted with ether and quenched into water containing 2N HCl. The mixture was extracted twice with ethyl acetate and the organic layers were washed with brine, dried over sodium sulfate and concentrated in vacuo. The product mixture was separated by MPLC (40+S; 20-60% ethyl acetate/hexanes) to afford the title product. 1H-NMR (400 MHz, CDCl3) δ ppm 3.04 (t, J=6.4 Hz, 2H), 3.93 (t, J=6.4 Hz, 2H), 3.93 (s, 3H), 6.927 (s, 1H), 7.536 (s, 1H).
Quantity
200 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=O)[CH2:4][C:5]1[CH:10]=[C:9]([O:11][CH3:12])[C:8]([C:13]#[N:14])=[CH:7][C:6]=1[Cl:15].[BH4-].[Li+]>C1COCC1.CCOCC>[Cl:15][C:6]1[CH:7]=[C:8]([C:13]#[N:14])[C:9]([O:11][CH3:12])=[CH:10][C:5]=1[CH2:4][CH2:3][OH:2] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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200 mg
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Type
|
reactant
|
|
Smiles
|
COC(CC1=C(C=C(C(=C1)OC)C#N)Cl)=O
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Name
|
|
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Quantity
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0.835 mL
|
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Type
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reactant
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Smiles
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[BH4-].[Li+]
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Name
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Quantity
|
5 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
|
the reaction was stirred at RT for 16 hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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quenched into water containing 2N HCl
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The mixture was extracted twice with ethyl acetate
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WASH
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Type
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WASH
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Details
|
the organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The product mixture was separated by MPLC (40+S; 20-60% ethyl acetate/hexanes)
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
